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Compound of Interest

Compound Name: Angoletin

Cat. No.: B1202707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angoletin, with the chemical name 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-

phenylpropan-1-one, is a dihydrochalcone that has garnered interest within the scientific

community. Dihydrochalcones are a class of flavonoids known for a variety of biological

activities. This document provides detailed protocols for the chemical synthesis and

subsequent purification of Angoletin, intended to aid researchers in obtaining this compound

for further investigation. Additionally, a potential signaling pathway associated with related

compounds is discussed.
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Property Value

IUPAC Name
1-(2,4-dihydroxy-6-methoxy-3,5-

dimethylphenyl)-3-phenylpropan-1-one

Molecular Formula C₁₈H₂₀O₄

Molecular Weight 300.35 g/mol

CAS Number 76444-55-8

Appearance (Predicted) Pale yellow solid

Solubility Soluble in methanol, ethanol, DMSO

Synthesis of Angoletin
The total synthesis of Angoletin can be achieved through a two-step process: a Claisen-

Schmidt condensation to form the chalcone precursor, followed by a selective catalytic

hydrogenation of the α,β-unsaturated double bond.

Step 1: Synthesis of 2',4'-dihydroxy-6'-methoxy-3',5'-
dimethylchalcone (DMC)
This step involves the base-catalyzed condensation of 2',4'-dihydroxy-6'-methoxy-3',5'-

dimethylacetophenone with benzaldehyde.

Experimental Protocol:

Preparation of the Acetophenone Precursor: The synthesis of the key intermediate, 2',4'-

dihydroxy-6'-methoxy-3',5'-dimethylacetophenone, can be achieved via a Friedel-Crafts

acylation of the appropriately substituted benzene ring, though a detailed published protocol

for this specific molecule is not readily available. A plausible route would involve the acylation

of 1,3-dimethyl-5-methoxy-2,4-benzenediol.

Claisen-Schmidt Condensation:

To a solution of 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylacetophenone (1 equivalent) in

ethanol, add benzaldehyde (1.1 equivalents).
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Slowly add an aqueous solution of a strong base, such as 50% NaOH or KOH, dropwise

while stirring at room temperature.

Continue stirring the reaction mixture at room temperature for 24-48 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker of crushed ice and acidify with

dilute HCl until the pH is acidic.

The precipitated yellow solid, 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone (DMC), is

collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried.

Reactant Molecular Weight ( g/mol ) Equivalents

2',4'-dihydroxy-6'-methoxy-

3',5'-dimethylacetophenone
210.22 1

Benzaldehyde 106.12 1.1

Sodium Hydroxide 40.00 (catalytic)

Ethanol 46.07 Solvent

Hydrochloric Acid 36.46 (for workup)

Note: The yield for this reaction can be expected to be in the range of 70-85% based on similar

Claisen-Schmidt condensations.

Step 2: Catalytic Hydrogenation to Angoletin
The selective reduction of the double bond in the chalcone precursor yields Angoletin.

Catalytic transfer hydrogenation is a suitable method.

Experimental Protocol:

Reaction Setup:

In a round-bottom flask, dissolve the synthesized 2',4'-dihydroxy-6'-methoxy-3',5'-

dimethylchalcone (1 equivalent) in methanol.
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Add ammonium formate (4-5 equivalents) to the solution.

Carefully add 10% Palladium on carbon (Pd/C) catalyst (approximately 5-10% by weight of

the chalcone).

Reaction Execution:

Fit the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.[1] The

reaction progress can be monitored by TLC.

After the reaction is complete, cool the mixture to room temperature.

Workup:

Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the

filter cake with methanol.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Reactant/Reagent Molecular Weight ( g/mol ) Equivalents/Amount

2',4'-dihydroxy-6'-methoxy-

3',5'-dimethylchalcone
298.33 1

Ammonium Formate 63.06 4-5

10% Palladium on Carbon N/A 5-10 wt%

Methanol 32.04 Solvent

Note: This catalytic transfer hydrogenation typically proceeds with high yields, often exceeding

90%.[2]

Purification of Angoletin
The crude Angoletin can be purified by column chromatography.

Experimental Protocol:
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Column Preparation:

Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane).

Pack a glass column with the slurry, ensuring no air bubbles are trapped.

Equilibrate the column by running the initial mobile phase through it.

Sample Loading:

Dissolve the crude Angoletin in a minimum amount of the mobile phase or a slightly more

polar solvent.

Adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and

carefully load the dry powder onto the top of the column.

Elution:

Begin elution with a non-polar solvent such as hexane and gradually increase the polarity

by adding a more polar solvent like ethyl acetate. A common gradient could be from 100%

hexane to a mixture of hexane:ethyl acetate (e.g., 90:10, 80:20, and so on).

Collect fractions and monitor them by TLC to identify the fractions containing the pure

Angoletin.

Isolation:

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain

purified Angoletin.

Parameter Specification

Stationary Phase Silica Gel (60-120 mesh)

Mobile Phase Hexane:Ethyl Acetate gradient

Expected Purity >95% (as determined by HPLC and NMR)

Expected Recovery 80-90% from the column
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Biological Activity and Signaling Pathway
The chalcone precursor to Angoletin, 2',4'-dihydroxy-6'-methoxy-3',5'-dimethylchalcone

(DMC), has been shown to induce apoptosis and G1 cell cycle arrest in cancer cells through

the PI3K/AKT signaling pathway.[3] Dihydrochalcones, in general, are known to interact with

various cellular signaling pathways.

The PI3K/AKT pathway is a crucial intracellular signaling cascade that regulates cell growth,

proliferation, survival, and apoptosis.[4] Dysregulation of this pathway is a hallmark of many

cancers. The inhibition of this pathway by compounds like DMC suggests a potential

mechanism for their anti-cancer effects.

Visualizations
Caption: Synthetic workflow for Angoletin.

Caption: Potential inhibition of the PI3K/AKT pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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